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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B1666795

An In-depth Technical Guide to Benzyltriethylammonium Chloride

This technical guide provides a comprehensive overview of Benzyltriethylammonium
chloride, a quaternary ammonium salt widely utilized in scientific research and industrial
applications. This document details its fundamental chemical properties, synthesis protocols,
and key applications, tailored for researchers, scientists, and drug development professionals.

Core Chemical Properties

Benzyltriethylammonium chloride, also known as BTEAC or TEBAC, is a white to off-white
crystalline solid.[1] It is a quaternary ammonium salt consisting of a central nitrogen atom
bonded to a benzyl group, three ethyl groups, and a chloride counterion.[1] This structure
imparts surfactant properties, making it soluble in polar solvents like water and alcohols.[1]

Quantitative Data Summary

The fundamental quantitative properties of Benzyltriethylammonium chloride are
summarized in the table below for easy reference.
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Property Value References
Molecular Formula C13H22CIN [2][3]
C6H5CH2N(CI)(C2H5)3 [4]

Ci13H22N-Cl [1]

CeHsCH2(C2Hs)sNCl [5]

Molecular Weight 227.78 g/mol [3]
227.773 g/mol [2]

227.77 g/mol [4]

CAS Registry Number 56-37-1 [2]
Melting Point 190-192 °C (decomposes) [4]
Appearance White to pale cream crystals or (1176}

powder

Experimental Protocols: Synthesis of
Benzyltriethylammonium Chloride

Benzyltriethylammonium chloride is typically synthesized via the quaternization of
triethylamine with benzyl chloride. Several methods have been reported, with variations in
solvents and reaction conditions.

Method 1: Synthesis using Acetone

This method utilizes acetone as the solvent for the reaction.

Procedure:

o Add benzyl chloride, triethylamine, and acetone to a reaction vessel.[7][8]
o Reflux the mixture at a temperature of 63-64°C for 8 hours.[7][8]

 After the reaction is complete, slowly cool the mixture to 15°C.[7][8]
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« Filter the resulting solid precipitate.

e Wash the filter cake with acetone and dry to obtain Benzyltriethylammonium chloride.[7]
[8] The reported yield for this method is 68.9%.[7][8]

Method 2: Synthesis in a Two-Solvent System

This protocol involves a different solvent system and workup.
Procedure:

e In a 500ml three-necked flask equipped with a thermometer, stirrer, and a constant pressure
dropping funnel, dissolve triethylamine (101g, 1mol) in 200g of polydimethylsiloxane.[9]

» With stirring, add benzyl chloride (137g, 1mol) dropwise.[9]
 After the addition is complete, raise the temperature to 80°C and maintain for 5 hours.[9]

» Once a significant amount of solid has formed, cool the reaction mixture to approximately
10°C.[9]

« Filter the solid under reduced pressure and wash with methyl ethyl ketone.[9]

e Dry the solid to yield white Benzyltriethylammonium chloride. The reported purity is
between 99.4-99.5% with a yield of about 76.3%.[9]

Logical Relationship of Benzyltriethylammonium
Chloride

The following diagram illustrates the relationship between the chemical's nomenclature and its
core properties and applications.
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Caption: Relationship between the identity, properties, synthesis, and applications of
Benzyltriethylammonium Chloride.

Applications in Research and Development

Benzyltriethylammonium chloride is a versatile compound with a broad range of applications
in organic synthesis and materials science.

o Phase Transfer Catalyst: Its most prominent role is as a phase transfer catalyst (PTC).[9]
PTCs facilitate the reaction between reactants located in different immiscible phases (e.g.,
agueous and organic). This enhances reaction rates and yields, and can enable reactions
that would not otherwise occur.[9] It is widely used in nucleophilic substitution, carbene
reactions, and various alkylation reactions (C-, N-, O-, and S-alkylation).[8][9]
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o Curing Accelerator: It serves as a curing accelerator for polymer polymerization, particularly
for powder coatings and epoxy resins.[9]

o Other Applications: Other notable uses include as an organic electrolyte in the electronics
industry, a molecular sieve template agent, a surfactant, and in high-performance liquid
chromatography (HPLC) analysis.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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